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Compound of Interest

Compound Name: (4-Methoxypyridin-3-yl)methanol

Cat. No.: B038547

(4-Methoxypyridin-3-yl)methanol, a substituted pyridine derivative, serves as a valuable
building block in the synthesis of novel agrochemicals. Its structural features, including the
methoxypyridine core, are found in several classes of fungicides and insecticides. This
document outlines the potential applications, synthetic protocols, and biological activities of
compounds derived from this precursor, tailored for researchers and professionals in the field of
agrochemical development.

Application Notes

The primary application of (4-Methoxypyridin-3-yl)methanol in agrochemical research lies in
its use as a key intermediate for the synthesis of pyridine-based fungicides, particularly those
belonging to the strobilurin class. Strobilurins are known for their broad-spectrum fungicidal
activity, which is achieved through the inhibition of mitochondrial respiration in fungi. The
methoxypyridine moiety is a common feature in several commercial fungicides and is known to
contribute to their efficacy.

Furthermore, the pyridine scaffold is a well-established pharmacophore in insecticide discovery.
Derivatives of (4-Methoxypyridin-3-yl)methanol can be explored for their insecticidal
properties, potentially targeting the nicotinic acetylcholine receptors in insects, a common mode
of action for neonicotinoid insecticides.

Hypothetical Application in Fungicide Synthesis
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While public literature does not provide a direct synthesis of a commercial fungicide starting
from (4-Methoxypyridin-3-yl)methanol, a plausible synthetic route can be devised to generate
a novel strobilurin-type fungicide, hereafter referred to as Hypothetical Fungicide A. This
compound is structurally analogous to known quinone outside inhibitors (Qol) fungicides.

Synthetic Workflow for Hypothetical Fungicide A

The proposed synthesis involves a multi-step process starting with the conversion of (4-
Methoxypyridin-3-yl)methanol to a more reactive intermediate, followed by coupling with a
phenylacetate derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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